Cas no 39716-30-8 (Cycloheptaneacetic acid, 2-oxo-, ethyl ester)
39716-30-8 structure
Product Name:Cycloheptaneacetic acid, 2-oxo-, ethyl ester
CAS No:39716-30-8
MF:C11H18O3
MW:198.258823871613
CID:2825571
PubChem ID:12251701
Update Time:2025-04-21
Cycloheptaneacetic acid, 2-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- DTXSID00482483
- Cycloheptaneacetic acid, 2-oxo-, ethyl ester
- DTXCID00433293
- SCHEMBL10412651
- 39716-30-8
- ethyl 2-oxo-cycloheptaneacetate
- GPZRRDRSNJQFLA-UHFFFAOYSA-N
-
- Inchi: 1S/C11H18O3/c1-2-14-11(13)8-9-6-4-3-5-7-10(9)12/h9H,2-8H2,1H3
- InChI Key: GPZRRDRSNJQFLA-UHFFFAOYSA-N
- SMILES: O=C1CCCCCC1CC(=O)OCC
Computed Properties
- Exact Mass: 198.125594432Da
- Monoisotopic Mass: 198.125594432Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 43.4Ų
Cycloheptaneacetic acid, 2-oxo-, ethyl ester Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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